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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974 Get Quote

An In-depth Technical Guide to Trimethyl Phosphite: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and applications of trimethyl phosphite, a versatile organophosphorus compound. Its

significance as a reagent and intermediate in various fields, including agrochemicals, flame

retardants, and pharmaceuticals, makes a thorough understanding of its characteristics

essential for scientific and industrial applications.[1][2]

Chemical and Physical Properties
Trimethyl phosphite, with the IUPAC name trimethyl phosphite, is a colorless liquid known

for its highly pungent, foul odor.[3][4] It is an important intermediate in the production of various

chemicals.[5] The fundamental properties of trimethyl phosphite are summarized in the table

below.
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Property Value Source(s)

IUPAC Name Trimethyl phosphite [4]

CAS Number 121-45-9 [4][6]

Molecular Formula C₃H₉O₃P [4][6]

Molecular Weight 124.08 g/mol [3][7]

Appearance Clear, colorless liquid [3][4][8]

Odor Strong, pungent, foul odor [3][4][9]

Density 1.052 g/mL at 25 °C [4][7][10]

Melting Point -78 °C (-108 °F) [4][7][10][11]

Boiling Point
111-112 °C (232 °F) at 760

mmHg
[4][7][10][11]

Flash Point 28 °C (82 °F) [4][5]

Solubility

Insoluble and reacts with

water. Soluble in organic

solvents like ethanol, ether,

benzene, and acetone.

[3][5][12][13]

Vapor Pressure 24 mmHg at 25 °C (77 °F) [4][5]

Vapor Density 4.3 (Air = 1) [3][7]

Refractive Index n20/D 1.408 [7][10]

Molecular Structure and Spectral Data
Trimethyl phosphite's molecular structure features a central phosphorus(III) atom bonded to

three methoxy (-OCH₃) groups. The phosphorus atom also possesses a lone pair of electrons,

resulting in a trigonal pyramidal geometry around the phosphorus center.[4][14] This structure

is key to its reactivity.

Spectral Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphite
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphite
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.chempak.net/msds/TRIMETHYL%20PHOSPHITE.PDF
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphite
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7100684.htm
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://m.chemicalbook.com/ProductChemicalPropertiesCB7100684_EN.htm
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://m.chemicalbook.com/ProductChemicalPropertiesCB7100684_EN.htm
https://www.stenutz.eu/chem/solv6.php?name=trimethyl+phosphite
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://m.chemicalbook.com/ProductChemicalPropertiesCB7100684_EN.htm
https://www.stenutz.eu/chem/solv6.php?name=trimethyl+phosphite
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://cameochemicals.noaa.gov/chemical/4723
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphite
https://cameochemicals.noaa.gov/chemical/4723
https://www.guidechem.com/encyclopedia/trimethyl-phosphite-dic2604.html
https://www.bdmaee.net/trimethyl-phosphite-trimethyl-phosphite/
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://cameochemicals.noaa.gov/chemical/4723
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-phosphite
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://www.sigmaaldrich.com/US/en/product/aldrich/240907
https://m.chemicalbook.com/ProductChemicalPropertiesCB7100684_EN.htm
https://www.benchchem.com/product/b108974?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethyl_phosphite
https://www.chemicalbook.com/article/lewis-structure-and-polarity-of-trimethylphosphine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The spectral data for trimethyl phosphite are crucial for its identification and characterization.

Spectral Data Type Key Features Source(s)

¹H NMR

A doublet is observed for the

nine equivalent protons due to

coupling with the ³¹P nucleus

(J(P,H) ≈ 11.0 Hz).

[15][16][17]

³¹P NMR

A single resonance is

observed, characteristic of a

phosphite ester.

[18]

¹³C NMR

A single resonance for the

three equivalent methyl

carbons.

[19]

IR Spectrum
Characteristic P-O-C stretching

and bending vibrations.
[6]

Mass Spectrum

The molecular ion peak can be

observed, along with

characteristic fragmentation

patterns.

[6][15]

Experimental Protocols
Synthesis of Trimethyl Phosphite
The most common industrial synthesis of trimethyl phosphite involves the reaction of

phosphorus trichloride (PCl₃) with methanol (CH₃OH).[20] An acid scavenger, such as a tertiary

amine (e.g., N,N-dimethylaniline or diethylaniline), is used to neutralize the hydrogen chloride

(HCl) byproduct.[9][20]

Reaction: PCl₃ + 3CH₃OH + 3R₃N → P(OCH₃)₃ + 3R₃N·HCl

An alternative method utilizes sodium methoxide, which also serves to neutralize the HCl.[4]

Reaction: PCl₃ + 3NaOCH₃ → P(OCH₃)₃ + 3NaCl[4]
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Detailed Methodology (Amine Catalyst Method):[20][21][22]

A solution of anhydrous methanol and a tertiary amine (e.g., diethylaniline) in a dry, inert

solvent (e.g., petroleum ether or xylene) is prepared in a three-necked flask equipped with a

stirrer, reflux condenser, and a dropping funnel.[21][22]

The flask is cooled in a cold-water or ice bath.[21]

A solution of phosphorus trichloride in the same inert solvent is added dropwise from the

dropping funnel while stirring vigorously. The temperature is carefully controlled to manage

the exothermic reaction.[22][23]

After the addition is complete, the reaction mixture is stirred for a period to ensure the

reaction goes to completion.

The precipitated amine hydrochloride salt is removed by filtration.[21]

The filtrate, containing trimethyl phosphite, is then subjected to purification.
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Caption: General workflow for the synthesis of trimethyl phosphite.

Purification
Purification is critical to remove unreacted starting materials, byproducts, and any water.[20]

Distillation: The crude trimethyl phosphite is purified by fractional distillation, often under

reduced pressure, to separate it from the solvent and other impurities.[9][21]

Drying: To remove residual water and any dialkyl phosphonate impurities, the phosphite can

be treated with sodium metal followed by decantation and distillation.[9][10][12] The use of

molecular sieves is also an effective drying method.[10][12]
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Handling and Storage
Trimethyl phosphite is a flammable liquid and is sensitive to air and moisture.[3][24]

Handling: Work should be conducted in a well-ventilated fume hood.[13] All equipment must

be grounded to prevent static discharge.[5][24] Use non-sparking tools.[8][24] Personnel

should wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (neoprene or nitrile rubber), chemical goggles, and protective clothing.[24][25]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[24][26] It should be kept in tightly sealed containers under an inert atmosphere (e.g.,

nitrogen) to prevent oxidation and hydrolysis.[8][25] It is incompatible with strong bases,

oxidizing agents, and water.[24][25][26]

Chemical Reactions and Applications
The lone pair of electrons on the phosphorus atom makes trimethyl phosphite a good

nucleophile and a ligand for transition metals.[13]

Key Reactions
Arbuzov Reaction: Trimethyl phosphite reacts with alkyl halides (like methyl iodide) to form

phosphonates. This is a fundamental reaction for creating phosphorus-carbon bonds.[4][27]

P(OCH₃)₃ + CH₃I → CH₃P(O)(OCH₃)₂ + CH₃I (catalyst) → ...

Oxidation: It is readily oxidized to trimethyl phosphate.[4][27] 2P(OCH₃)₃ + O₂ →

2OP(OCH₃)₃

Desulfurization: It is used as a mild desulfurization reagent in organic synthesis.[4][27]

Ligand in Organometallic Chemistry: As a ligand, it has a smaller cone angle and better

acceptor properties than trimethylphosphine, forming stable complexes with metals, such as

Ni(P(OMe)₃)₄.[4][27]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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